Cas no 923698-17-3 (5-ethoxy-2-(furan-2-yl)-1,3-oxazole-4-carboxylic Acid)

• Product Name: 5-ethoxy-2-(furan-2-yl)-1,3-oxazole-4-carboxylic Acid
• CAS No: 923698-17-3
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• MDL: MFCD08691350
• CID: 3109439
• PubChem ID: 16227615
• Update Time: 2025-04-21

5-ethoxy-2-(furan-2-yl)-1,3-oxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-ethoxy-2-(2-furyl)-1,3-oxazole-4-carboxylic acid
• 923698-17-3
• EN300-26457
• 852-231-9
• CS-0243504
• 5-ethoxy-2-(furan-2-yl)-1,3-oxazole-4-carboxylicacid
• Z223437768
• 5-ethoxy-2-(furan-2-yl)-1,3-oxazole-4-carboxylic acid
• AKOS009106588
• G26988
• 5-ethoxy-2-(furan-2-yl)-1,3-oxazole-4-carboxylic Acid

• MDL： MFCD08691350
• Inchi： 1S/C10H9NO5/c1-2-14-10-7(9(12)13)11-8(16-10)6-4-3-5-15-6/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： NDWPEVUEZXXLSB-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)N=C1C1=CC=CO1)OCC

Computed Properties

• Exact Mass: 223.04807239Da
• Monoisotopic Mass: 223.04807239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 407.0±53.0 °C at 760 mmHg
• Flash Point: 199.9±30.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-ethoxy-2-(furan-2-yl)-1,3-oxazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles